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Abstract
This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of a stock solution of MLN8054 sodium salt in dimethyl

sulfoxide (DMSO). MLN8054 is a potent and selective small-molecule inhibitor of Aurora A

kinase, a key regulator of mitotic progression.[1][2][3][4] Accurate preparation of stock solutions

is critical for ensuring reproducible and reliable results in both in vitro and in vivo experimental

settings. These guidelines are intended to support research in areas such as oncology, cell

biology, and drug discovery.

Introduction to MLN8054
MLN8054 is an ATP-competitive, reversible inhibitor of Aurora A kinase with a reported IC50 of

4 nM.[1] It demonstrates significant selectivity for Aurora A over Aurora B kinase, making it a

valuable tool for dissecting the specific roles of Aurora A in cellular processes.[1][5] Inhibition of

Aurora A by MLN8054 disrupts mitotic spindle formation, leading to G2/M phase arrest and

subsequent apoptosis in various tumor cell lines.[1][4][5] Due to its anti-proliferative and pro-

apoptotic activities, MLN8054 and its derivatives have been investigated as potential anti-

cancer therapeutics.[3][5][6] While often supplied as a free acid, the sodium salt of MLN8054

has been utilized in preclinical and clinical studies, demonstrating its biological activity and oral

bioavailability.
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Quantitative Data Summary
The following tables summarize the key quantitative data for MLN8054. It is important to

distinguish between the free acid and the sodium salt for accurate calculations.

Table 1: Chemical and Physical Properties

Property
Value (MLN8054
Free Acid)

Value (MLN8054
Sodium Salt)

Reference

Molecular Formula C₂₅H₁₅ClF₂N₄O₂ C₂₅H₁₄ClF₂N₄NaO₂ [1]

Molecular Weight 476.86 g/mol ~498.84 g/mol [1]

Appearance Solid powder Solid powder [6]

Table 2: Solubility Data

Solvent
Solubility of
MLN8054

Concentration
(Molar)

Notes Reference

DMSO 95 mg/mL ~199.21 mM

Use fresh,

anhydrous

DMSO as

moisture can

reduce solubility.

[1]

DMSO 88 mg/mL ~184.54 mM

Sonication may

be required to

fully dissolve the

compound.

[2]

DMSO 20.83 mg/mL ~43.68 mM

Warming to 60°C

and sonication

may be

necessary.

[7]

Water Insoluble - [1][6]

Ethanol Insoluble - [1][2]
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Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [1][2]

Stock Solution in

DMSO
-80°C 1 year [1][2]

Stock Solution in

DMSO
-20°C 1 month [1]

Signaling Pathway and Experimental Workflow
Aurora A Kinase Signaling Pathway
MLN8054 exerts its biological effects by inhibiting the Aurora A kinase signaling pathway, which

is crucial for proper mitotic progression. Key functions of Aurora A include centrosome

maturation and separation, and the assembly of a bipolar mitotic spindle.[8][9][10][11]
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Caption: Simplified signaling pathway of Aurora A kinase in mitosis and its inhibition by

MLN8054.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the general workflow for preparing the MLN8054 sodium stock

solution.

Start

Accurately weigh
MLN8054 Sodium Salt

Add anhydrous DMSO
to the required volume

Vortex and/or sonicate
to completely dissolve

(Optional) Sterilize by
filtering through a 0.22 µm filter

Aliquot into cryovials

Store at -80°C

Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for the preparation of MLN8054 sodium stock solution in DMSO.
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Experimental Protocol: Preparation of a 10 mM
MLN8054 Sodium Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MLN8054 sodium salt in

DMSO. Adjust the quantities as needed for your desired concentration and volume.

Materials and Equipment
MLN8054 sodium salt (MW: ~498.84 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure
Pre-weighing Preparations:

Allow the container of MLN8054 sodium salt to equilibrate to room temperature before

opening to prevent condensation of moisture.

Ensure all equipment is clean and, if necessary for your application, sterile.

Weighing the Compound:

On an analytical balance, carefully weigh out 4.99 mg of MLN8054 sodium salt.

Calculation:
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Desired Concentration = 10 mM = 0.010 mol/L

Desired Volume = 1 mL = 0.001 L

Molecular Weight = 498.84 g/mol

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 498.84 g/mol = 0.00499 g = 4.99 mg

Dissolving the Compound:

Transfer the weighed MLN8054 sodium salt into a sterile microcentrifuge tube or vial.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming (up to 37°C) can also aid in dissolution.[7] Visually inspect the solution to

ensure it is clear and free of particulates.

Aliquoting and Storage:

Once the MLN8054 sodium salt is completely dissolved, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials. This is crucial to avoid

repeated freeze-thaw cycles which can degrade the compound.[1]

Clearly label each vial with the compound name, concentration (10 mM), solvent (DMSO),

and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1][2] For short-term

storage, -20°C is acceptable for up to one month.[1]

Working Solution Preparation
To prepare a working solution for cell-based assays, thaw an aliquot of the stock solution at

room temperature.
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Dilute the stock solution serially in the appropriate cell culture medium to the desired final

concentration.

It is critical to maintain the final concentration of DMSO in the cell culture medium at a non-

toxic level, typically below 0.5%, and ideally below 0.1%.[12]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Safety Precautions
MLN8054 is a potent bioactive compound. Handle with care and use appropriate PPE.

DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved

substances with it. Avoid direct contact with skin and eyes.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for MLN8054 and DMSO for complete safety

information.

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize MLN8054 sodium stock solutions to achieve accurate and reproducible

results in their investigations of Aurora A kinase function and its role in disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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